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Compound of Interest

Compound Name: Ethyl 1H-imidazole-4-carboxylate

Cat. No.: B046758 Get Quote

Technical Support Center: Ethyl 1H-imidazole-4-
carboxylate
This guide provides essential safety, handling, and storage information for Ethyl 1H-imidazole-
4-carboxylate. The following procedures are based on best practices for similar imidazole

derivatives and should be supplemented by a comprehensive, substance-specific Safety Data

Sheet (SDS) before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl 1H-imidazole-4-carboxylate?

A1: Based on data for similar imidazole compounds, Ethyl 1H-imidazole-4-carboxylate is

expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[1][2]

It may also cause respiratory irritation.[1][2][3] It is important to handle this compound with

appropriate personal protective equipment (PPE) in a well-ventilated area.[1][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Researchers should wear a full protective suit, chemical-resistant gloves (inspect before

use), and safety glasses with side shields or a face shield.[1][3] In case of dust formation or

inadequate ventilation, a particle respirator (type P95 US or P1 EU EN 143) is recommended.

[1]
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Q3: What is the proper storage procedure for Ethyl 1H-imidazole-4-carboxylate?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]

[4][5] It should be stored away from incompatible materials such as strong oxidizers, acids, acid

anhydrides, and acid chlorides.[5] Keep it away from direct sunlight and sources of ignition.[5]

Q4: What should I do in case of accidental exposure?

A4:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3] If contact lenses are present, remove them if easy to do so. Continue rinsing and

seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]

Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, consult

a physician.[3]

Inhalation: Move the person to fresh air.[1][3] If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[3] Do not induce

vomiting. Seek immediate medical attention.[5]

Q5: How should I dispose of waste Ethyl 1H-imidazole-4-carboxylate?

A5: Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

Do not allow the product to enter drains.[1][4] Waste containers should be sealed, airtight, and

properly labeled as hazardous waste.[5]
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Issue Possible Cause Solution

Compound has changed color

or appearance.

Improper storage, exposure to

light, air, or moisture.

Discontinue use and dispose

of the compound according to

waste disposal guidelines.

Review storage procedures to

ensure the container is tightly

sealed and stored in a cool,

dark, and dry place.

Skin or eye irritation occurs

during handling.

Inadequate PPE or accidental

exposure.

Immediately follow first-aid

procedures for skin/eye

contact. Review and improve

PPE practices. Ensure safety

glasses and appropriate

gloves are always worn.

A strong odor is detected. Poor ventilation or a spill.

Ensure all handling is

performed in a well-ventilated

fume hood.[1] Check for any

spills. If a spill occurs,

evacuate the area, and clean it

up using appropriate

absorbent materials and tools,

while wearing full PPE.[4][5]
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Property Value Source

Molecular Formula C6H8N2O2 [6][7]

Molecular Weight 140.14 g/mol [6][7]

Appearance Solid [1]

Melting Point 160-162 °C [8]

Storage Class 11 (Combustible Solids)

Solubility

Soluble in dimethyl sulfoxide

and methanol. Slightly soluble

in water.

[8]

Experimental Workflow & Safety Protocols
Below is a diagram outlining the standard workflow for handling Ethyl 1H-imidazole-4-
carboxylate, emphasizing critical safety checkpoints.
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Preparation

Handling & Experimentation

Cleanup & Storage Emergency Response

Start: Review SDS

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Work Area (Fume Hood)

Weigh Compound

Dissolve/Use in Experiment

Observe for Reactions/Spills

Decontaminate Glassware & Surfaces Spill Occurs Personal Exposure

Dispose of Waste in Labeled Container

Store Compound in Designated Area

Evacuate & Notify EH&S Administer First Aid

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ethyl 1H-imidazole-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

2. chemicalbook.com [chemicalbook.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. echemi.com [echemi.com]

5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

6. pharmaffiliates.com [pharmaffiliates.com]

7. chemscene.com [chemscene.com]

8. Ethyl imidazole-4-carboxylate | CAS#:23785-21-9 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Safe handling and storage procedures for Ethyl 1H-
imidazole-4-carboxylate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046758#safe-handling-and-storage-procedures-for-
ethyl-1h-imidazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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